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Compound of Interest

Compound Name: HP590

Cat. No.: B10855046

Get Quote

For Researchers, Scientists, and Drug Development Professionals

HP590 is a novel and potent small molecule inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3), a key protein implicated in the proliferation and survival of various

cancer cells. Described as an orally active agent, understanding its pharmacokinetic profile,

particularly its oral bioavailability, is critical for its development as a therapeutic candidate. This

technical guide provides a comprehensive overview of the available data on the oral

bioavailability of HP590, including detailed experimental methodologies and relevant biological

context.

Quantitative Pharmacokinetic Data
While the primary literature describes HP590 as "orally bioavailable," specific quantitative data

from formal pharmacokinetic studies, such as Cmax, Tmax, Area Under the Curve (AUC), and

the oral bioavailability percentage (F%), have not been publicly disclosed in the pivotal study

describing its discovery and initial characterization. The in vivo studies have focused on

demonstrating its efficacy and tolerability following oral administration in a gastric cancer

xenograft model.

Table 1: In Vivo Efficacy Study Dosing Summary
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Parameter Value Reference

Animal Model
BALB/c-nude mice with

MKN45 cell line xenografts
[1][2]

Dosing Regimen 25 and 50 mg/kg [1][2]

Administration Route Oral gavage [1][2]

Dosing Frequency Once daily [1][2]

Treatment Duration 5 weeks [1][2]

The absence of detailed pharmacokinetic parameters in the primary publication suggests that

these studies may be ongoing or part of subsequent IND-enabling investigations.

Experimental Protocols
The following sections detail the methodologies employed in the in vivo studies that have

established the oral activity of HP590.

In Vivo Tumor Xenograft Model
The in vivo anti-tumor efficacy of orally administered HP590 was evaluated in a subcutaneous

xenograft model using the human gastric cancer cell line MKN45.[1][2]

Protocol:

Cell Culture: MKN45 human gastric cancer cells were cultured in appropriate media until

reaching the logarithmic growth phase.

Animal Model: Female BALB/c-nude mice (aged 4-6 weeks) were used for the study.

Tumor Implantation: A suspension of 5 x 106 MKN45 cells in 100 µL of serum-free medium

was subcutaneously injected into the right flank of each mouse.

Tumor Growth and Grouping: When the tumors reached an average volume of

approximately 100-150 mm³, the mice were randomly assigned to vehicle control and

treatment groups.
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Drug Formulation and Administration: HP590 was formulated as a suspension for oral

administration. A common formulation method for similar compounds involves suspending

the agent in a vehicle such as a mixture of DMSO and 20% Solutrap® Soluble Modified β-

Cyclodextrin (SBE-β-CD) in saline.[1] The designated doses (25 mg/kg and 50 mg/kg) were

administered orally via gavage once daily for five consecutive weeks.[1][2]

Efficacy Assessment: Tumor volume and body weight were measured at regular intervals

throughout the study. Tumor volume was calculated using the formula: (length × width²) / 2.

Tolerance Evaluation: The general health and body weight of the mice were monitored as

indicators of treatment-related toxicity. The study reported no significant weight loss or

apparent damage to major organs in the HP590-treated mice, suggesting good tolerance at

the tested doses.[1]

Pharmacodynamic Analysis: At the end of the study, tumors were excised for further

analysis, including Western blotting to assess the phosphorylation status of STAT3 and

immunohistochemistry for proliferation markers like Ki67.[1]

Bioanalytical Methods
While specific details for HP590 are not provided, a typical workflow for quantifying a small

molecule inhibitor in plasma for pharmacokinetic analysis would involve the following:

Hypothetical Pharmacokinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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